(3E)-3-(1-hydroxyethylidene)-4-imino-5,5-dimethyloxolan-2-one

• Molecular Formula: C8H11NO3
• Molecular Weight: 169.18 g/mol
• IUPAC Name: (3E)-3-(1-hydroxyethylidene)-4-imino-5,5-dimethyloxolan-2-one
• InChI: InChI=1S/C8H11NO3/c1-4(10)5-6(9)8(2,3)12-7(5)11/h9-10H,1-3H3/b5-4+,9-6?
• InChI Key: QZROKAMLVLFHOD-FJHBTXJBSA-N
• Isomeric SMILES: C/C(=C\1/C(=N)C(OC1=O)(C)C)/O
• Canonical SMILES: CC(=C1C(=N)C(OC1=O)(C)C)O

Description

(3E)-3-(1-hydroxyethylidene)-4-imino-5,5-dimethyloxolan-2-one: is a chemical compound with a unique structure that includes a hydroxyethylidene group, an imino group, and a dimethyloxolanone ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3E)-3-(1-hydroxyethylidene)-4-imino-5,5-dimethyloxolan-2-one typically involves the following steps:

Formation of the oxolanone ring: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the hydroxyethylidene group: This step often involves the use of aldehydes or ketones under specific reaction conditions.

Formation of the imino group: This can be done through the reaction of amines with suitable electrophiles.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods often include:

Batch reactors: For controlled synthesis and monitoring of reaction conditions.

Continuous flow reactors: For efficient and scalable production.

Chemical Reactions Analysis

Types of Reactions

(3E)-3-(1-hydroxyethylidene)-4-imino-5,5-dimethyloxolan-2-one undergoes various chemical reactions, including:

Oxidation: The hydroxyethylidene group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The imino group can be reduced to form amines.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidizing agents: Such as potassium permanganate or chromium trioxide.

Reducing agents: Such as sodium borohydride or lithium aluminum hydride.

Substitution reagents: Such as halogens or alkylating agents.

Major Products Formed

Oxidation products: Ketones or aldehydes.

Reduction products: Amines.

Substitution products: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

(3E)-3-(1-hydroxyethylidene)-4-imino-5,5-dimethyloxolan-2-one has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3E)-3-(1-hydroxyethylidene)-4-imino-5,5-dimethyloxolan-2-one involves its interaction with specific molecular targets and pathways. The compound may:

Bind to enzymes: Inhibiting or modulating their activity.

Interact with receptors: Affecting signal transduction pathways.

Alter cellular processes: Such as gene expression or protein synthesis.

Comparison with Similar Compounds

Similar Compounds

(3E)-3-(1-hydroxyethylidene)-4-imino-5,5-dimethyloxolan-2-one: can be compared with other oxolanone derivatives and imino compounds.

Similar compounds: Include (3E)-3-(1-hydroxyethylidene)-4-imino-5,5-dimethyloxolan-2-thione and (3E)-3-(1-hydroxyethylidene)-4-imino-5,5-dimethyloxolan-2-amine.

Uniqueness

Unique structure: The combination of the hydroxyethylidene group, imino group, and dimethyloxolanone ring makes it distinct.

Specific reactivity: Its unique functional groups confer specific reactivity patterns that differentiate it from similar compounds.